Cas no 2172037-13-5 (tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate
• CAS No: 2172037-13-5
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 5566469
• PubChem ID: 165593727
• Update Time: 2025-07-18

tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[amino(cycloheptyl)methyl]-3-hydroxyazetidine-1-carboxylate
• 2172037-13-5
• EN300-1638443
• tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(19)18-10-16(20,11-18)13(17)12-8-6-4-5-7-9-12/h12-13,20H,4-11,17H2,1-3H3
• InChI Key： CKFNUBCNEBCMJX-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C(C1CCCCCC1)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate

Introduction to Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172037-13-5)

Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate, a compound with the chemical identifier CAS No. 2172037-13-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular formula of this compound is C₁₄H₂₃NO₃, reflecting its complex composition and the diverse functional groups it incorporates. The presence of a tert-butyl group, an amino group substituted with a cycloheptyl moiety, and a hydroxyazetidine ring system contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been growing interest in azetidine derivatives due to their structural similarity to biologically active molecules. The hydroxyazetidine ring system in Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate is particularly noteworthy, as it mimics the conformational flexibility of natural products found in living organisms. This structural mimicry has implications for the design of novel therapeutic agents that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting various diseases. The combination of the tert-butyl group and the amino(cycloheptyl)methyl substituent enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Additionally, the hydroxy group within the azetidine ring system provides a site for further functionalization, allowing chemists to tailor its properties for specific applications.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. For instance, researchers have demonstrated that modifications to the azetidine core can significantly alter the pharmacokinetic properties of compounds, improving their bioavailability and efficacy. Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate exemplifies this trend, as its design incorporates elements known to enhance drug-like characteristics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the amino(cycloheptyl)methyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate with increasing efficiency, which is crucial for large-scale pharmaceutical production.

From a pharmacological perspective, Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate shows promise as a lead compound for further drug development. Its unique structural features suggest potential interactions with enzymes and receptors involved in various disease pathways. For example, modifications to the azetidine ring system could be exploited to develop inhibitors or activators targeting specific biological processes.

The compound's stability under various conditions is another critical factor that enhances its suitability for pharmaceutical applications. The presence of multiple functional groups allows for robust chemical behavior, ensuring that it remains intact during storage and formulation processes. This stability is essential for maintaining the integrity of active pharmaceutical ingredients (APIs) throughout their shelf life.

In conclusion, Tert-butyl 3-amino(cycloheptyl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172037-13-5) represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular structure, characterized by multiple functional groups, makes it a versatile candidate for drug development. Recent advancements in synthetic chemistry and pharmacological research have positioned this compound as a promising lead for future therapeutic agents.